N-(2-methylphenyl)-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[[3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C31H30N6O3S/c1-21-9-5-7-13-24(21)32-27(38)20-41-31-34-25-14-8-6-12-23(25)29-33-26(30(40)37(29)31)19-28(39)36-17-15-35(16-18-36)22-10-3-2-4-11-22/h2-14,26H,15-20H2,1H3,(H,32,38)
• InChI Key: SCEASQQHLMTEEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)N5CCN(CC5)C6=CC=CC=C6
• Molecular Formula: C31H30N6O3S
• Molecular Weight: 566.7 g/mol
• CAS No.: 1173787-66-0

Description

N-(2-methylphenyl)-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C31H30N6O3S and its molecular weight is 566.68. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Agents

Research on quinazoline derivatives has shown that compounds containing substituted phenylpiperazinylmethyl side chains exhibit high binding affinity for alpha 1-adrenoceptors, making them potent antihypertensive agents. These compounds have been evaluated in vivo for antihypertensive activity, showing efficacy comparable to known drugs when administered to spontaneously hypertensive rats (J. Chern et al., 1993).

H1-Antihistaminic Agents

A series of novel quinazolin-4-(3H)-ones demonstrated significant in vivo H1-antihistaminic activity, with one compound offering protection from histamine-induced bronchospasm in guinea pigs. This indicates potential for development into new classes of H1-antihistaminic agents (V. Alagarsamy & P. Parthiban, 2014).

Anticancer Agents

The synthesis and evaluation of α-aminophosphonates based quinazolinone moiety as potential anticancer agents have shown that most of these compounds exhibit excellent to moderate anti-proliferative activity against various cancer cell lines, indicating their potential as anticancer agents (M. Awad et al., 2018).

Antimicrobial Agents

Compounds synthesized with thiazolidin-4-one derivatives and tested for their antimicrobial activity against various bacterial and fungal strains showed promising results, indicating their potential application as antimicrobial agents (B. A. Baviskar et al., 2013).